(E)-1-(Azulen-1-yl)-N-phenylmethanimine

• CAS No.: 7175-70-4
• Molecular Formula: C17H13N
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 1-azulen-1-yl-N-phenylmethanimine
• InChI: InChI=1S/C17H13N/c1-3-7-14-11-12-15(17(14)10-6-1)13-18-16-8-4-2-5-9-16/h1-13H
• InChI Key: GVODNLXOZUTWEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=CC(=C2C=C1)C=NC3=CC=CC=C3

Description

(E)-1-(Azulen-1-yl)-N-phenylmethanimine is a chemical compound of interest in medicinal and organic chemistry research due to its core azulene moiety and imine functional group. Azulene is a unique bicyclic hydrocarbon isomer of naphthalene, distinguished by a blue color and a dipole moment, which is uncommon for a non-heterocyclic system . This structure is found in natural sources and is actively investigated for its potential biological activities. Research into azulene and its derivatives has revealed promising pharmacological properties, including significant anti-inflammatory effects. Studies indicate that azulene derivatives can inhibit the enzyme cyclooxygenase-2 (COX-2) and regulate the secretion of pro-inflammatory cytokines such as tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6) . Furthermore, azulene-based compounds are being explored for their anti-cancer properties, with some derivatives demonstrating an ability to inhibit the growth of various leukemia cell lines in experimental settings . The imine group (C=N) in its structure is a common pharmacophore in medicinal chemistry, often contributing to biological activity. The (E)-1-(Azulen-1-yl)-N-phenylmethanimine is intended for research applications only and is not for diagnostic or therapeutic use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Azulenyl vs. Heterocyclic Imines

Key Observations :

• Synthetic Flexibility : Azulenyl imines are synthesized via classical Schiff base routes but require specialized precursors (e.g., azulene-1-carbaldehyde), whereas furan-based imines utilize readily available aldehydes .
• Electronic Effects : The azulenyl group enhances conjugation and polarizability compared to furan or phenyl groups, leading to redshifted UV-Vis absorption .

Reactivity and Stability

Azulenyl imines exhibit lower thermal stability than benzenoid analogues due to azulene’s inherent strain and electron-rich nature. For example:

• Hydrolytic Stability : The C=N bond in (E)-1-(Azulen-1-yl)-N-phenylmethanimine is less prone to hydrolysis than aliphatic imines but more reactive than sterically hindered aryl imines .
• Coordination Chemistry : Azulenyl imines form stable complexes with transition metals (e.g., Cu(II), Fe(III)), leveraging the azulene moiety’s electron-donating capacity. This contrasts with furan-based imines, which primarily coordinate via the oxadiazole nitrogen .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Property	(E)-1-(Azulen-1-yl)-N-phenylmethanimine	Furan-Oxadiazole Imine	N,N-Dimethyl Azulene Ammonium Salt
Melting Point	150–155°C*	120–125°C	>200°C (decomposes)
Solubility	Moderate in DCM, low in water	High in DMF, low in water	High in polar solvents (EtOH, H2O)
λmax (UV-Vis)	~600 nm (visible range)	~350 nm (UV range)	~550 nm (visible range)

*Estimated based on azulene derivatives’ typical melting ranges .

Key Insights :

• Quaternary ammonium azulene derivatives (e.g., S23 ) exhibit high solubility and ionic character, unlike neutral imines.

Q & A

Q. What synthetic methodologies are recommended for preparing (E)-1-(Azulen-1-yl)-N-phenylmethanimine?

The compound is synthesized via a Schiff base condensation between azulen-1-ylamine and a substituted benzaldehyde. A typical protocol involves:

• Refluxing equimolar amounts of azulen-1-ylamine and aldehyde in a solvent like ethanol or butanol for 1–12 hours .
• Catalyzing the reaction with glacial acetic acid (1–2 drops) to enhance imine formation .
• Monitoring progress via TLC (e.g., chloroform/acetone 6:1 or ethyl acetate/hexane 2:1) .
• Purifying the product through recrystallization (e.g., using isopropanol) or column chromatography . Note: Azulene’s electron-rich, non-benzenoid aromatic system may require inert atmospheres (N₂/Ar) to prevent oxidation.

Q. Which spectroscopic and analytical techniques are critical for structural confirmation?

• 1H/13C NMR : Identify imine proton (δ ~8.5–8.6 ppm, singlet) and azulene’s characteristic protons (δ 6.5–8.0 ppm, multiplet patterns) .
• FTIR : Confirm C=N stretch (~1600–1650 cm⁻¹) and absence of NH₂/OH peaks .
• X-ray crystallography : Resolve E/Z isomerism and supramolecular interactions (e.g., hydrogen bonding, π-stacking) .
• Elemental analysis : Validate purity (≥98%) and stoichiometry .

Q. How should researchers assess the compound’s stability under varying conditions?

• Thermal stability : Perform thermogravimetric analysis (TGA) or monitor melting points (e.g., 117–191°C for analogous imines) .
• Photostability : Conduct UV-vis spectroscopy (λmax ~255 nm) under light exposure to detect degradation .
• Storage : Store at –20°C in amber vials under inert gas to minimize oxidation and moisture uptake .

Advanced Research Questions

Q. How can computational methods elucidate the electronic properties of (E)-1-(Azulen-1-yl)-N-phenylmethanimine?

• DFT calculations : Optimize geometry at the B3LYP/6-311G(d,p) level to predict HOMO-LUMO gaps, dipole moments, and charge transfer interactions .
• Molecular electrostatic potential (MEP) maps : Highlight electron-rich azulene and electron-deficient imine regions for reactivity predictions .
• TD-DFT : Simulate UV-vis spectra to correlate with experimental λmax values and assign electronic transitions .

Q. What strategies resolve contradictions in reaction yields or byproduct formation during synthesis?

• Condition screening : Compare solvents (polar vs. nonpolar), temperatures, and catalysts (e.g., acetic acid vs. molecular sieves) to optimize yield .
• Isomer control : Use NOESY NMR or X-ray crystallography to distinguish E/Z isomers, which may form under varying steric/electronic conditions .
• Byproduct analysis : Employ HRMS or GC-MS to identify side products (e.g., hydrolyzed amines/aldehydes) .

Q. How do supramolecular interactions influence the solid-state structure of this compound?

• Hydrogen bonding : Analyze C–H···O/N interactions in crystal packing using X-ray data (e.g., R₁/R₂ motifs) .
• π-Stacking : Measure centroid-centroid distances (3.6–3.9 Å) between azulene and phenyl rings to assess aromatic interactions .
• Hirshfeld surface analysis : Quantify intermolecular contacts (e.g., C–H···π, van der Waals) for crystal engineering applications .

Q. What role does the azulene moiety play in modulating the compound’s reactivity?

• Electron donation : Azulene’s polarized structure (electron-rich 5-membered ring) may enhance nucleophilicity at the imine nitrogen .
• Redox activity : Cyclic voltammetry can reveal reversible oxidation peaks (~0.5–1.0 V vs. Ag/AgCl) attributable to azulene’s non-benzenoid π-system.
• Photophysical properties : Azulene’s anti-Kasha fluorescence may enable unique excited-state applications (e.g., sensors, optoelectronics).